Cas no 1448034-51-2 (methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448034-51-2
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 6377595
• PubChem ID: 71779282
• Update Time: 2025-05-21

methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[(4-methoxycarbonylbenzoyl)amino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• AKOS024647281
• 1448034-51-2
• methyl 7-(4-(methoxycarbonyl)benzamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• methyl 7-[4-(methoxycarbonyl)benzamido]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• F2416-1025

• Inchi： 1S/C20H20N2O5/c1-26-19(24)15-5-3-14(4-6-15)18(23)21-17-8-7-13-9-10-22(20(25)27-2)12-16(13)11-17/h3-8,11H,9-10,12H2,1-2H3,(H,21,23)
• InChI Key： OFLGPSNPRCHMPS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NC(=O)C3=CC=C(C(OC)=O)C=C3)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 368.13722174g/mol
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Professional Introduction of CAS No. 1448034-51-2: Methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448034-51-2) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a tetrahydroisoquinoline backbone and a methoxycarbonyl group. The methyl 7-4-(methoxycarbonyl)benzamido moiety plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. The tetrahydroisoquinoline framework is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in the development of new therapeutic agents. The methoxycarbonyl group attached to the benzene ring further enhances the compound's solubility and stability, which are critical factors in drug delivery systems.

The synthesis of methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of mild reaction conditions and selective catalysts has been instrumental in improving the overall efficiency of the synthesis process.

In terms of applications, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases. The benzamido group contributes to its ability to inhibit specific enzymes associated with Alzheimer's disease. Additionally, the carboxylate ester functionality allows for controlled release mechanisms in drug delivery systems, enhancing bioavailability and reducing side effects.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the tetrahydroisoquinoline backbone exhibits strong binding affinities with key proteins involved in inflammation and oxidative stress. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

The integration of green chemistry principles into the synthesis of methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has also been a focus of recent research. By utilizing recyclable solvents and minimizing waste generation, scientists are working towards making the production process more environmentally friendly while maintaining high standards of quality.

Moreover, the compound's structural versatility has opened new avenues for its use in materials science. The incorporation of this compound into polymer matrices has demonstrated enhanced mechanical properties and thermal stability. This makes it a candidate for applications in advanced materials used in aerospace and electronics industries.

In conclusion, methyl 7-4-(methoxycarbonyl)benzamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448034-51-2) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both pharmacological research and material development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in science and technology.